Cas no 76537-87-6 (Benzenamine, 4-[(2,6-dimethyl-4-nitrophenyl)azo]-N,N-diethyl-)

Benzenamine, 4-[(2,6-dimethyl-4-nitrophenyl)azo]-N,N-diethyl- structure
76537-87-6 structure
Product Name:Benzenamine, 4-[(2,6-dimethyl-4-nitrophenyl)azo]-N,N-diethyl-
CAS No:76537-87-6
MF:C18H22N4O2
MW:326.392883777618
CID:537613
PubChem ID:71403501
Update Time:2025-04-19

Benzenamine, 4-[(2,6-dimethyl-4-nitrophenyl)azo]-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(2,6-dimethyl-4-nitrophenyl)azo]-N,N-diethyl-
    • 4-[(2,6-dimethyl-4-nitrophenyl)diazenyl]-N,N-diethylaniline
    • 4-[(E)-(2,6-Dimethyl-4-nitrophenyl)diazenyl]-N,N-diethylaniline
    • DTXSID60824406
    • 76537-87-6
    • Inchi: 1S/C18H22N4O2/c1-5-21(6-2)16-9-7-15(8-10-16)19-20-18-13(3)11-17(22(23)24)12-14(18)4/h7-12H,5-6H2,1-4H3/b20-19+
    • InChI Key: PDBHJEXFRYTZTK-FMQUCBEESA-N
    • SMILES: [O-][N+](C1C=C(C)C(=C(C)C=1)/N=N/C1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

  • Exact Mass: 326.17446
  • Monoisotopic Mass: 326.17427596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 73.8Ų

Experimental Properties

  • PSA: 71.1
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